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Compound of Interest

Compound Name: Diethylumbelliferyl phosphate

Cat. No.: B1256386 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. The proper handling and disposal of chemical reagents are critical

components of this responsibility. This guide provides essential safety and logistical information

for the proper disposal of Diethylumbelliferyl phosphate (DEUP), a potent cholesterol

esterase inhibitor. Adherence to these procedures will help ensure the safety of laboratory

personnel and compliance with environmental regulations.

Immediate Safety and Handling Precautions
Diethylumbelliferyl phosphate is classified as acutely toxic if swallowed and requires careful

handling.[1] Before beginning any procedure involving this compound, it is crucial to review the

Safety Data Sheet (SDS) and be familiar with the following precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety glasses with side shields or goggles, a face shield, and a lab coat.[1]

For handling larger quantities or when there is a risk of aerosolization, a type P2 (EN 143) or

N95 (US) respirator is recommended.[1]

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.

Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of accidental contact,

flush the affected area with copious amounts of water and seek immediate medical attention.
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Ingestion Hazard: Diethylumbelliferyl phosphate is fatal if swallowed.[1][2] Do not eat,

drink, or smoke in areas where this chemical is handled.

Step-by-Step Disposal Protocol
The disposal of Diethylumbelliferyl phosphate and any contaminated materials must be

managed as hazardous waste.

Waste Segregation:

All waste materials containing Diethylumbelliferyl phosphate, including unused product,

solutions, and contaminated consumables (e.g., pipette tips, gloves, absorbent pads),

must be collected in a designated hazardous waste container.[3]

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) department.

Container Management:

Use a chemically compatible and leak-proof waste container that can be securely sealed.

[3]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "Diethylumbelliferyl phosphate".

Keep the waste container closed at all times, except when adding waste.[3]

Decontamination of Labware:

Reusable labware (e.g., glassware) that has come into contact with Diethylumbelliferyl
phosphate should be decontaminated.

Rinse the labware with a suitable solvent (such as DMSO, in which it is soluble) and

collect the rinsate as hazardous waste.

After the initial solvent rinse, wash the labware thoroughly with soap and water.

Spill Management:
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In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads).

Carefully collect the absorbent material and any contaminated debris into the designated

hazardous waste container.[4]

Clean the spill area with a suitable solvent, followed by soap and water. Collect all

cleaning materials as hazardous waste.

Final Disposal:

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials.

Arrange for the collection and disposal of the waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.[3]

Follow all local, state, and federal regulations for the disposal of acutely toxic chemical

waste.[3] The precautionary statement P501 specifically directs users to dispose of the

contents and container at an approved waste disposal plant.[1]

Chemical and Physical Properties
A summary of the key quantitative data for Diethylumbelliferyl phosphate is provided in the

table below for easy reference.
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Property Value

Molecular Formula C₁₄H₁₇O₆P

Molecular Weight 312.25 g/mol

Appearance Colorless to yellow oil

Purity ≥98% (HPLC)

Solubility >5 mg/mL in DMSO

Storage Temperature -20°C

Hazard Class 6.1A - Combustible acute toxic Cat. 1 and 2[1]

UN Number 2811

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

Diethylumbelliferyl phosphate.
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Preparation & Handling

Waste Generation

Disposal Procedure

Start: Handling
Diethylumbelliferyl Phosphate

Wear Appropriate PPE:
Gloves, Goggles, Lab Coat, Respirator

Work in a
Chemical Fume Hood

Generate Waste:
Unused chemical, contaminated labware,

spill material

Segregate as
Acutely Toxic Waste

Use Labeled, Sealed,
Compatible Container

Spill Occurs?

Follow Spill
Cleanup Protocol

Yes

Store Waste Securely

No

Contact EHS for Pickup
and Final Disposal

End: Compliant Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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